3-{1-[(2-chloro-4-fluorophenyl)acetyl]-2-pyrrolidinyl}-5-methylisoxazole

• IUPAC Name: 2-(2-chloro-4-fluorophenyl)-1-[2-(5-methyl-1,2-oxazol-3-yl)pyrrolidin-1-yl]ethanone
• InChI: InChI=1S/C16H16ClFN2O2/c1-10-7-14(19-22-10)15-3-2-6-20(15)16(21)8-11-4-5-12(18)9-13(11)17/h4-5,7,9,15H,2-3,6,8H2,1H3
• InChI Key: JEJARTADSHQSAA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)C2CCCN2C(=O)CC3=C(C=C(C=C3)F)Cl
• Molecular Formula: C16H16ClFN2O2
• Molecular Weight: 322.76 g/mol

Description

Compounds with structures similar to “3-{1-[(2-chloro-4-fluorophenyl)acetyl]-2-pyrrolidinyl}-5-methylisoxazole” often have biological activity. For example, compounds with a pyrrolidinyl group can exhibit various biological activities, such as antiviral, anti-inflammatory, and anticancer properties.

Synthesis Analysis

The synthesis of complex organic compounds typically involves multiple steps, each requiring specific reagents and conditions. For example, the synthesis of a compound with a 2-chloro-4-fluorophenyl group might involve a reaction with 4-chloro-2-fluorophenylboronic acid.

Molecular Structure Analysis

The molecular structure of a compound can be analyzed using various techniques, such as X-ray crystallography, nuclear magnetic resonance (NMR) spectroscopy, and computational methods.

Chemical Reactions Analysis

The chemical reactivity of a compound can be influenced by its functional groups and the electronic properties of its atoms. For instance, a compound with a chloro and fluoro substituent might undergo nucleophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound, such as its melting point, boiling point, and solubility, can be determined experimentally. For instance, the density of 4-chloro-2-fluorophenyl isocyanate is 1.354 g/mL at 25 °C.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems to exert its effects. For example, some compounds with a fluorophenyl group can inhibit certain enzymes, leading to therapeutic effects.

Safety and Hazards

Safety data sheets (SDS) provide information on the hazards of a compound and how to handle it safely. For example, 4-chloro-2-fluorophenylboronic acid is classified as a skin irritant and eye irritant.

Future Directions

The development of new compounds for therapeutic applications is an active area of research. Future work could involve synthesizing derivatives of “3-{1-[(2-chloro-4-fluorophenyl)acetyl]-2-pyrrolidinyl}-5-methylisoxazole” and testing their biological activity.